Cas no 6172-97-0 (Phosphonic acid, octyl-, dimethyl ester)
6172-97-0 structure
Product Name:Phosphonic acid, octyl-, dimethyl ester
CAS No:6172-97-0
MF:C10H23O3P
MW:222.26158452034
CID:468197
PubChem ID:10977025
Update Time:2025-04-19
Phosphonic acid, octyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, octyl-, dimethyl ester
- 1-dimethoxyphosphoryloctane
- Dimethyl octylphosphonate
- LogP
- phosphonic acid, P-octyl-, dimethyl ester
- 6172-97-0
- MFCD30063027
- SCHEMBL588839
- dimethyloctylphosphonate
- DTXSID30450493
- octyl-phosphonic acid dimethyl ester
-
- Inchi: 1S/C10H23O3P/c1-4-5-6-7-8-9-10-14(11,12-2)13-3/h4-10H2,1-3H3
- InChI Key: AYIYGMYWHVTKNV-UHFFFAOYSA-N
- SMILES: P(CCCCCCCC)(=O)(OC)OC
Computed Properties
- Exact Mass: 222.13859
- Monoisotopic Mass: 222.13848159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Phosphonic acid, octyl-, dimethyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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